ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[[4-(3-methoxyanilino)piperidine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C22H27N3O3S/c1-3-28-21(26)16-7-9-17(10-8-16)24-22(29)25-13-11-18(12-14-25)23-19-5-4-6-20(15-19)27-2/h4-10,15,18,23H,3,11-14H2,1-2H3,(H,24,29)
• InChI Key: ARHLJQFWANJUHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCC(CC2)NC3=CC(=CC=C3)OC
• Molecular Formula: C22H27N3O3S
• Molecular Weight: 413.5 g/mol

Description

Ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is commonly referred to as "Compound A" in scientific literature and is known to exhibit promising pharmacological properties.

Scientific Research Applications

Ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. The compound has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.

Mechanism of Action

The exact mechanism of action of ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of anxiety, depression, and pain. The compound is also known to interact with the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
Ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has been shown to exhibit significant biochemical and physiological effects in animal models. It has been shown to reduce inflammation and pain in various animal models of inflammation and neuropathic pain. The compound has also been shown to exhibit anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate in lab experiments include its potential therapeutic applications, its well-defined chemical structure, and its ability to interact with specific receptors in the body. However, the limitations of using the compound in lab experiments include its low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for research related to ethyl 4-[({4-[(3-methoxyphenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate. These include further studies on its mechanism of action, its potential use in the treatment of other diseases, and the development of more effective and safer analogs of the compound. Additionally, studies on the pharmacokinetics and pharmacodynamics of the compound in humans are needed to determine its safety and efficacy in clinical trials.